N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-benzhydryl-1-(2-morpholin-4-ylethyl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C25H31N3O3/c29-23-12-11-22(19-28(23)14-13-27-15-17-31-18-16-27)25(30)26-24(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-10,22,24H,11-19H2,(H,26,30)
• InChI Key: UQFSXFIEGGEZIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)CCN4CCOCC4
• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol

Description

N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide, also known as DPM-PEP, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a number of unique properties that make it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide is not fully understood, but it is believed to act through the modulation of certain receptors in the central nervous system and immune system. This compound has been found to have a high affinity for certain types of receptors, which may explain its unique properties.
Biochemical and Physiological Effects:
N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide has been found to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of immune cell activity. This compound has also been found to have anti-inflammatory properties, which may make it useful in the treatment of certain types of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide in lab experiments is its unique properties, which make it an attractive target for further investigation. However, there are also some limitations to using this compound, including its relatively high cost and the need for specialized equipment and expertise to work with it safely.

Future Directions

There are a number of future directions for research on N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide, including further studies on its mechanism of action and potential therapeutic uses. Other areas of research could include investigating the use of this compound in combination with other drugs or as a tool for studying the central nervous system and immune system in more detail. Overall, N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide has the potential to be a valuable tool for scientific research and may have important implications for the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide involves the reaction of diphenylmethyl chloride with 1-[2-(4-morpholinyl)ethyl]-piperidine-3,6-dione in the presence of a base. The resulting product is then purified through a series of recrystallization steps to yield the final compound.

Scientific Research Applications

N-(diphenylmethyl)-1-[2-(4-morpholinyl)ethyl]-6-oxo-3-piperidinecarboxamide has been used in a number of scientific research applications, including studies on the central nervous system and the immune system. This compound has been found to have a number of potential therapeutic uses, including as a treatment for neurological disorders and as an immunomodulator.